Cas no 1427475-28-2 (1-Benzylpyrazole-3-carbonitrile)

1-Benzylpyrazole-3-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with a benzyl group at the 1-position and a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The nitrile group enhances reactivity, enabling further functionalization, while the benzyl moiety contributes to stability and solubility in organic solvents. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for use in cross-coupling reactions, cyclizations, and other fine chemical syntheses.

1-Benzylpyrazole-3-carbonitrile structure

1427475-28-2 structure

Product Name:1-Benzylpyrazole-3-carbonitrile

CAS No:1427475-28-2

MF:C₁₁H₉N₃

MW:183.209261655807

MDL:MFCD23381125

CID:1057371

PubChem ID:74892052

Update Time:2025-05-27

1-Benzylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Benzylpyrazole-3-carbonitrile
- 1-Benzyl-1H-pyrazole-3-carbonitrile
- 5070AJ
- TRA0033521
- FCH2318573
- SY023345
- A885111
- CHC47528
- MFCD23381125
- 1427475-28-2
- DB-250321
- 1-(Phenylmethyl)-1H-pyrazole-3-carbonitrile
- AS-32044
- AKOS025404359
- CS-0212748
- MDL： MFCD23381125
- Inchi： 1S/C11H9N3/c12-8-11-6-7-14(13-11)9-10-4-2-1-3-5-10/h1-7H,9H2
- InChI Key： JVLQVIPFAWLBCD-UHFFFAOYSA-N
- SMILES： N1(C=CC(C#N)=N1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 183.08000
Monoisotopic Mass: 183.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.9

Experimental Properties

PSA: 41.61000
LogP: 1.80308

1-Benzylpyrazole-3-carbonitrile Pricemore >>

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Alichem	A049003478-5g	1-Benzylpyrazole-3-carbonitrile	1427475-28-2	95%	5g	849.66 USD	2021-06-01
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TRC	B130763-50mg	1-Benzylpyrazole-3-Carbonitrile	1427475-28-2		50mg	$ 50.00	2022-06-07
TRC	B130763-100mg	1-Benzylpyrazole-3-Carbonitrile	1427475-28-2		100mg	$ 70.00	2022-06-07
TRC	B130763-500mg	1-Benzylpyrazole-3-Carbonitrile	1427475-28-2		500mg	$ 295.00	2022-06-07
Chemenu	CM321326-1g	1-benzyl-1H-pyrazole-3-carbonitrile	1427475-28-2	95%	1g	$490	2023-02-02
abcr	AB451504-250 mg	1-Benzylpyrazole-3-carbonitrile	1427475-28-2		250MG	€180.50	2022-06-10
abcr	AB451504-1 g	1-Benzylpyrazole-3-carbonitrile	1427475-28-2		1g	€345.50	2022-06-10
abcr	AB451504-5 g	1-Benzylpyrazole-3-carbonitrile	1427475-28-2		5g	€980.00	2022-06-10
Apollo Scientific	OR929440-250mg	1-Benzylpyrazole-3-carbonitrile	1427475-28-2	95%	250mg	£185.00	2025-02-21